Cas no 1239518-48-9 (4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile)

• Product Name: 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile
• CAS No: 1239518-48-9
• MF: C₁₅H₇BrN₂O₂
• MW: 327.132282495499
• CID: 2106542
• PubChem ID: 121004918
• Update Time: 2025-06-30

4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile
• 4-(4-Bromo-3-formylphenoxy)phthalonitrile
• CID 121004918
• 1239518-48-9
• DA-22599
• 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile

• Inchi： 1S/C15H7BrN2O2/c16-15-4-3-14(6-12(15)9-19)20-13-2-1-10(7-17)11(5-13)8-18/h1-6,9H
• InChI Key： JDZCNGQKIOBXFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C=O)OC1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 325.96909g/mol
• Monoisotopic Mass: 325.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 3

Additional information on 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile

Professional Introduction to 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile (CAS No: 1239518-48-9)

4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1239518-48-9, features a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The molecular structure of this compound comprises a benzene ring substituted with two cyano groups and an additional phenoxy group linked to a brominated phenol moiety. This intricate arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for further chemical modifications and functionalizations.

The presence of both cyano and formyl functional groups in the molecule makes it a versatile intermediate in synthetic chemistry. The cyano groups (-CN) are well-known for their ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, while the formyl group (-CHO) is highly reactive and can be easily converted into other functional groups such as alcohols or carboxylic acids. These reactive sites make 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile an invaluable building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. The benzene ring core is a common motif in many bioactive molecules, and the combination of bromine and formyl substituents introduces additional layers of reactivity that can be exploited for drug design. Preliminary studies have suggested that derivatives of this compound may exhibit interesting biological activities, making it a subject of intense research in medicinal chemistry.

One of the most compelling aspects of 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile is its potential application in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, the compound's structure resembles several known pharmacophores that interact with enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. Researchers are currently investigating how modifications to the brominated phenol moiety and the cyano groups can enhance binding affinity and selectivity for these targets.

The formyl group in particular offers a strategic handle for further derivatization. It can be reduced to an alcohol or oxidized to a carboxylic acid, allowing for the creation of diverse chemical libraries. This flexibility is crucial in drug discovery pipelines, where rapid access to structurally varied compounds is often necessary to identify lead candidates with optimal pharmacokinetic properties.

Advances in computational chemistry have also played a significant role in understanding the potential of 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile. Molecular modeling studies have been conducted to predict how this compound might interact with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and have guided experimental efforts toward optimizing its activity. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions on the benzene ring to introduce the bromine substituents, followed by functional group interconversions to achieve the desired phenoxy-formyl structure. Recent advancements in synthetic methodologies have made these processes more efficient and scalable, which is essential for large-scale production needed for pharmaceutical applications.

One area where 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile shows particular promise is in the development of antiviral agents. The structural features of this compound bear resemblance to known inhibitors targeting viral proteases and polymerases. By tailoring its chemical properties through selective modifications, it may be possible to create novel drugs that effectively disrupt viral replication cycles without significant side effects on host cells.

The pharmaceutical industry has long relied on natural product-inspired scaffolds as starting points for drug development due to their proven biological activity. The benzene-based core found in 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile aligns well with this strategy. Researchers are exploring ways to incorporate elements from natural products into synthetic derivatives while maintaining or enhancing their pharmacological potency.

In conclusion, 4-(4-Bromo-3-formylphenoxy)-1,2-Benzenedicarbonitrile (CAS No: 1239518-48-9) represents a fascinating compound with immense potential in medicinal chemistry and drug discovery. Its unique structural features—comprising both cyano and formyl functional groups along with brominated phenol moieties—make it an excellent candidate for further exploration as an intermediate in synthesizing bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutic agents aimed at treating various human diseases.